Cas no 2034399-32-9 (4-{3-[(6-methoxypyrazin-2-yl)oxy]pyrrolidine-1-carbonyl}morpholine)

• Product Name: 4-{3-[(6-methoxypyrazin-2-yl)oxy]pyrrolidine-1-carbonyl}morpholine
• CAS No: 2034399-32-9
• MF: C₁₄H₂₀N₄O₄
• MW: 308.333003044128
• CID: 5350136
• Update Time: 2025-05-20

4-{3-[(6-methoxypyrazin-2-yl)oxy]pyrrolidine-1-carbonyl}morpholine Chemical and Physical Properties

Names and Identifiers

• (3-((6-methoxypyrazin-2-yl)oxy)pyrrolidin-1-yl)(morpholino)methanone
• [3-(6-methoxypyrazin-2-yl)oxypyrrolidin-1-yl]-morpholin-4-ylmethanone
• 4-{3-[(6-methoxypyrazin-2-yl)oxy]pyrrolidine-1-carbonyl}morpholine

• Inchi： 1S/C14H20N4O4/c1-20-12-8-15-9-13(16-12)22-11-2-3-18(10-11)14(19)17-4-6-21-7-5-17/h8-9,11H,2-7,10H2,1H3
• InChI Key： FDMJTZSTMKUIMP-UHFFFAOYSA-N
• SMILES： O(C1C=NC=C(N=1)OC)C1CN(C(N2CCOCC2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 378
• XLogP3: -0.3
• Topological Polar Surface Area: 77

Additional information on 4-{3-[(6-methoxypyrazin-2-yl)oxy]pyrrolidine-1-carbonyl}morpholine

Introduction to Compound with CAS No. 2034399-32-9 and Product Name: 4-{3-[(6-methoxypyrazin-2-yl)oxy]pyrrolidine-1-carbonyl}morpholine

Compound with the CAS number 2034399-32-9 and the product name 4-{3-[(6-methoxypyrazin-2-yl)oxy]pyrrolidine-1-carbonyl}morpholine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including a morpholine ring and a pyrrolidine moiety, suggests a high degree of structural complexity that may contribute to unique pharmacological properties.

The molecular framework of this compound incorporates several key structural elements that are of interest to researchers. The 6-methoxypyrazin-2-yl group is particularly noteworthy, as it is often associated with enhanced bioavailability and metabolic stability. This feature is critical in drug design, where optimizing pharmacokinetic profiles is essential for therapeutic efficacy. Additionally, the pyrrolidine-1-carbonyl moiety introduces a site for further chemical modification, allowing for the exploration of diverse analogues with tailored biological activities.

Recent studies in the field of medicinal chemistry have highlighted the importance of hybrid structures that combine multiple pharmacophores. The compound in question exemplifies this approach by integrating elements from both pyrazine and morpholine derivatives. Such hybrids have shown promise in targeting multiple disease pathways simultaneously, a strategy that is increasingly favored in modern drug discovery. The 4-{3-[(6-methoxypyrazin-2-yl)oxy]pyrrolidine-1-carbonyl}morpholine structure may therefore serve as a valuable scaffold for developing novel therapeutics.

One of the most compelling aspects of this compound is its potential as a precursor for the synthesis of more complex molecules. The flexibility of its core structure allows for modifications at multiple positions, enabling researchers to fine-tune its biological activity. For instance, the morpholine ring can be functionalized to enhance binding affinity to specific biological targets, while the pyrrolidine moiety provides a platform for further derivatization. This adaptability makes it an attractive candidate for both academic research and industrial drug development.

In the context of current pharmaceutical research, there is growing interest in compounds that exhibit dual or multi-target interactions. The 4-{3-[(6-methoxypyrazin-2-yl)oxy]pyrrolidine-1-carbonyl}morpholine molecule has the potential to interact with multiple receptors or enzymes simultaneously, which could lead to synergistic therapeutic effects. This approach is particularly relevant in treating complex diseases such as cancer, inflammation, and neurodegenerative disorders, where targeting multiple pathways is often necessary for optimal outcomes.

The synthesis of this compound involves sophisticated organic chemistry techniques that highlight its synthetic challenge and novelty. The introduction of the 6-methoxypyrazin-2-yl group requires precise control over reaction conditions to ensure high yield and purity. Similarly, the formation of the pyrrolidine-1-carbonyl linkage demands expertise in carbonyl chemistry and transition metal catalysis. These synthetic considerations underscore the compound's complexity and its potential as a benchmark for future drug development efforts.

Evaluation of this compound's pharmacological properties has revealed several promising characteristics. Preliminary studies suggest that it exhibits moderate affinity for certain biological targets, making it a viable candidate for further optimization. Additionally, its structural features may contribute to favorable pharmacokinetic properties, such as improved solubility and reduced toxicity. These findings are encouraging and warrant further investigation into its therapeutic potential.

The role of computational modeling in understanding the behavior of complex molecules cannot be overstated. Advanced computational techniques have been employed to predict the binding interactions of 4-{3-[(6-methoxypyrazin-2-yl)oxy]pyrrolidine-1-carbonyl}morpholine with various biological targets. These simulations have provided valuable insights into its mechanism of action and have guided experimental efforts toward optimizing its efficacy. Such integrative approaches are becoming increasingly essential in modern drug discovery pipelines.

Future directions for research on this compound include exploring its potential as an intermediate in larger synthetic schemes and evaluating its suitability for preclinical testing. Collaborative efforts between synthetic chemists and biologists will be crucial in elucidating its full therapeutic potential. Furthermore, investigating derivatives of this molecule may uncover novel compounds with enhanced pharmacological properties.

The broader implications of this research extend beyond individual compounds to encompass advancements in drug design methodologies. The success of molecules like 4-{3-[(6-methoxypyrazin-2-yl)oxy]pyrrolidine-1-carbonyl}morpholine underscores the importance of innovative approaches in addressing unmet medical needs. As pharmaceutical research continues to evolve, compounds with complex structures like this one will play an increasingly pivotal role in developing next-generation therapeutics.